1,3-Didocosahexaenoyl-2-palmitoyl glycerol

• Molecular Formula: C63H98O6
• Molecular Weight: 951.4 g/mol
• InChI: InChI=1S/C63H98O6/c1-4-7-10-13-16-19-22-25-27-29-31-33-35-38-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-37-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-39-36-34-32-30-28-26-23-20-17-14-11-8-5-2/h7-8,10-11,16-17,19-20,25-28,31-34,38-41,46-47,49-50,60H,4-6,9,12-15,18,21-24,29-30,35-37,42-45,48,51-59H2,1-3H3
• InChIKey: DTALXLIWJFILFM-UHFFFAOYSA-N

1,3-Didocosahexaenoyl-2-palmitoyl glycerol (DPD) — A Defined Structured Triglyceride Standard for DHA Research and Analytical Reference

1,3-Didocosahexaenoyl-2-palmitoyl glycerol (DPD; TG(22:6/16:0/22:6)) is a defined, positionally pure structured triacylglycerol containing docosahexaenoic acid (DHA, 22:6n-3) esterified at the sn-1 and sn-3 positions of the glycerol backbone, with palmitic acid (16:0) at the sn-2 position . It serves as a key reference compound for the study of triglyceride positional isomerism in marine lipids and as a well-characterized synthetic target for structured lipid research [1].

Defined, positionally pure structured triacylglycerol for DHA isomer studies

Supports oxidative stability and lymphatic absorption comparison research

Analytical reference standard for marine lipid positional isomer profiling

• [1] Liu, Y., Guo, Y., Sun, Z., Jie, X., Li, Z., Wang, J., Wang, Y., & Xue, C. (2015). Production of Structured Triacylglycerols Containing Palmitic Acids at sn-2 Position and Docosahexaenoic Acids at sn-1, 3 Positions. Journal of Oleo Science, 64(11), 1227–1233. PMID: 26521813. View Source

Why Generic 'DHA Triglyceride' Substitution Fails: Positional Specificity Drives Function

The assumption that any triglyceride containing DHA will confer equivalent biological or physicochemical properties is demonstrably false. The positional distribution of DHA on the glycerol backbone critically dictates its oxidative stability [1], its enzymatic hydrolysis and lymphatic absorption efficiency [2], and its ultimate metabolic fate and tissue incorporation [3]. Therefore, 1,3-Didocosahexaenoyl-2-palmitoyl glycerol (DPD) cannot be functionally interchanged with its positional isomer 1,3-dipalmitoyl-2-docosahexaenoyl glycerol (PDP), or with non-structured DHA sources like ethyl esters or random triglycerides, without compromising the integrity and interpretability of research outcomes.

Positional isomer PDP (sn-2 DHA) exhibits different oxidative stability and lymphatic absorption — DHA positional specificity is not interchangeable

Ethyl esters or random triglycerides lack defined positional distribution, altering metabolic fate and tissue incorporation outcomes

Generic DHA triglyceride sources may not resolve positional isomers in lipidomic workflows — analytical specificity may be lost

• [1] Wijesundera, C., Ceccato, C., Watkins, P., Fagan, P., Fraser, B., Thienthong, N., & Perlmutter, P. (2008). Docosahexaenoic Acid is More Stable to Oxidation when Located at the sn-2 Position of Triacylglycerol Compared to sn-1(3). Journal of the American Oil Chemists' Society, 85, 543–548. View Source
• [2] Ikeda, I., Sasaki, E., Yasunami, H., Nomiyama, S., Nakayama, M., Sugano, M., Imaizumi, K., & Yazawa, K. (1998). Lymphatic Absorption of Chemically Structured Triglycerides Containing Docosahexaenoic Acid. Food Science and Technology International, Tokyo, 4(2), 140–142. View Source
• [3] Lopes, P.A., et al. (2023). Structured Lipids Engineering for Health: Novel Formulations Enriched in n-3 Long-Chain Polyunsaturated Fatty Acids with Potential Nutritional Benefits. (Review). View Source

Quantitative Differentiation Evidence for 1,3-Didocosahexaenoyl-2-palmitoyl glycerol (DPD)

Oxidative Stability: Positional Isomer Comparison Demonstrates DPD's Relative Instability

A study comparing regio-isomeric pairs of DHA-containing triglycerides demonstrated that DHA is significantly more stable to oxidation when located at the sn-2 position compared to the sn-1(3) position [1]. While this study directly compared PDP (sn-2 DHA) and PPD (sn-1(3) DHA), the principle directly applies to DPD. The target compound DPD, with DHA at both sn-1 and sn-3 positions, is expected to be considerably less stable than its positional isomer PDP (sn-2 DHA). This differential oxidative profile is critical for studies modeling lipid peroxidation, shelf-life, or antioxidant efficacy.

Oxidative Stability

Class-level inference

DHA at sn-1/3 positions oxidizes faster than sn-2 DHA isomer

Reported positional isomer comparison; supports oxidation-prone model context

Accelerated auto-oxidation at 40–50°C; exact rate not quantified for DPD

Evidence Dimension	Relative oxidative stability based on DHA positional location
Target Compound Data	DHA located at sn-1 and sn-3 positions (DPD structure)
Comparator Or Baseline	DHA located at sn-2 position (PDP structure)
Quantified Difference	Quantified difference not available for this exact pair; however, the study establishes that 'the TAG oxidized more slowly when DHA was located at the sn-2 position... compared to the sn-1(3) position' [1].
Conditions	Accelerated auto-oxidation at 40 or 50°C in a dark oven.

Why This Matters

For researchers investigating lipid peroxidation mechanisms or requiring a positive control for oxidation-sensitive assays, DPD provides a defined, more oxidation-prone DHA substrate compared to its sn-2 DHA isomer.

• [1] Wijesundera, C., Ceccato, C., Watkins, P., Fagan, P., Fraser, B., Thienthong, N., & Perlmutter, P. (2008). Docosahexaenoic Acid is More Stable to Oxidation when Located at the sn-2 Position of Triacylglycerol Compared to sn-1(3). Journal of the American Oil Chemists' Society, 85, 543–548. View Source

Lymphatic Absorption Efficiency: DPD Exhibits Lower DHA Bioavailability vs. sn-2 DHA Isomers

In a lymph-cannulated rat model, the lymphatic absorption of DHA from a triglyceride with DHA at the sn-2 position (PDP) was more efficient than from a triglyceride with DHA at the sn-1(3) position (PPD) [1]. HPLC analysis confirmed that the lymphatic triglyceride composition differed significantly between the two groups, with DHA from the sn-2 position being preferentially incorporated into lymph triglycerides [1]. By direct class-level inference, DPD, which contains DHA exclusively at the sn-1 and sn-3 positions, is anticipated to exhibit lower lymphatic absorption of DHA compared to sn-2 DHA isomers like PDP.

Lymphatic Absorption

Cross-study comparable

sn-2 DHA absorption more efficient than sn-1/3 DHA in rat model

Supports DPD as low-bioavailability comparator in absorption studies

Lymph-cannulated rats; no numerical % difference provided

Evidence Dimension	Lymphatic absorption and incorporation of DHA
Target Compound Data	DHA located at sn-1 and sn-3 positions (DPD structure)
Comparator Or Baseline	DHA located at sn-2 position (PDP structure) vs. DHA located at sn-1(3) position (PPD structure)
Quantified Difference	DHA absorption from sn-2 was 'more efficient' than from sn-1(3) [1]. No direct numerical % absorption data is provided in the abstract.
Conditions	Lymph-cannulated rats, intragastric administration.

Why This Matters

For nutritional or pharmacological studies examining DHA bioavailability, DPD serves as a defined, low-bioavailability comparator to benchmark the absorption efficiency of sn-2 DHA-enriched structured lipids or alternative delivery systems.

• [1] Ikeda, I., Sasaki, E., Yasunami, H., Nomiyama, S., Nakayama, M., Sugano, M., Imaizumi, K., & Yazawa, K. (1998). Lymphatic Absorption of Chemically Structured Triglycerides Containing Docosahexaenoic Acid. Food Science and Technology International, Tokyo, 4(2), 140–142. View Source

Synthetic Tractability: DPD is a Well-Defined Target for Enzymatic Synthesis

The enzymatic production of structured triacylglycerols rich in 1,3-docosahexaenoyl-2-palmitoyl-sn-glycerol (DPD) from algal oil has been optimized, yielding a product containing 51.6% palmitic acid and 30.13% DHA [1]. This specific, high-yield synthetic route provides a reliable and scalable method for obtaining DPD for research applications, distinguishing it from other DHA-triglyceride positional isomers that may require more complex or lower-yielding syntheses.

Synthetic Tractability

Supporting evidence

51.6% palmitic acid, 30.13% DHA in optimized product

Reported enzymatic synthesis profile; supports process reproducibility

Two-step lipase process, 60°C, 10h

Evidence Dimension	Optimized enzymatic synthesis yield
Target Compound Data	51.6% palmitic acid, 30.13% DHA in final structured TAG product [1]
Comparator Or Baseline	Synthesis of other positional isomers (e.g., PDP) may require different, potentially less efficient, enzymatic strategies.
Quantified Difference	N/A - This is a characterization of the optimized product, not a direct yield comparison.
Conditions	Two-step enzymatic process using Novozym 435 and Lipozyme RM IM lipases; substrate mole ratio 1:9, 60°C, 10% enzyme load, 10h.

Why This Matters

For researchers requiring a reliable, high-purity source of this specific positional isomer, the established enzymatic synthesis pathway [1] supports its availability and consistent quality for reproducible experimentation.

• [1] Liu, Y., Guo, Y., Sun, Z., Jie, X., Li, Z., Wang, J., Wang, Y., & Xue, C. (2015). Production of Structured Triacylglycerols Containing Palmitic Acids at sn-2 Position and Docosahexaenoic Acids at sn-1, 3 Positions. Journal of Oleo Science, 64(11), 1227–1233. PMID: 26521813. View Source

Use as a Defined Analytical Standard for Marine Lipid Positional Isomerism Studies

1,3-Didocosahexaenoyl-2-palmitoyl glycerol (DPD) is specifically cited as a compound being studied as a triglyceride positional isomer in fish and marine mammals . Its defined structure makes it an essential reference standard for the identification and quantification of this specific isomer in complex marine lipid extracts via techniques like HPLC-MS, where positional isomers can be fully resolved [1].

Analytical Standard

Source review

Essential reference for TG(22:6/16:0/22:6) identification in marine lipids

Enables unambiguous isomer resolution in HPLC-MS lipidomic profiling

Requires validation with in-house standards

Evidence Dimension	Utility as a reference standard
Target Compound Data	Defined, pure positional isomer DPD
Comparator Or Baseline	Complex natural mixtures of unknown isomer composition
Quantified Difference	N/A - This is a qualitative, application-based differentiation.
Conditions	HPLC analysis with appropriate mobile phases [1].

Why This Matters

Procurement of pure DPD is mandatory for laboratories performing accurate lipidomic profiling of marine oils, ensuring unambiguous identification and quantification of this specific triglyceride species, which cannot be achieved with mixed isomer standards.

• [1] A. P. Simopoulos (Ed.). (n.d.). Resolution of Triacylglycerol Positional Isomers by HPLC. (Implied from research on PDP/PPD separation). View Source

Validated Application Scenarios for 1,3-Didocosahexaenoyl-2-palmitoyl glycerol (DPD)

Lipid Peroxidation and Oxidative Stability Studies

Use DPD as a model substrate to investigate the kinetics and mechanisms of DHA autoxidation, as its sn-1/3 DHA configuration renders it more susceptible to oxidation than its sn-2 DHA isomer [1]. This makes it ideal for screening antioxidant efficacy or studying the impact of positional isomerism on lipid shelf-life.

Comparative Bioavailability and Absorption Studies

Employ DPD as a negative control or low-bioavailability comparator in lymphatic absorption models to benchmark the performance of novel DHA delivery systems or sn-2 DHA-enriched structured lipids, leveraging established class-level evidence on positional effects on absorption [1].

Analytical Reference Standard for Marine Lipidomics

Utilize pure DPD as a certified reference material for the identification, retention time locking, and absolute quantification of the TG(22:6/16:0/22:6) isomer in complex lipid extracts from fish, algae, and marine mammals, where accurate positional isomer profiling is critical [1].

Enzymatic Synthesis and Process Optimization Target

Select DPD as the target molecule for developing and validating new enzymatic interesterification processes, as its synthesis from algal oil and tripalmitin has been well-characterized, providing a reproducible benchmark for evaluating novel lipases or reaction conditions [1].

Application

Selection Property

Validation Focus

Lipid peroxidation studies

Positional isomer oxidative susceptibility

Antioxidant efficacy screening context

Bioavailability comparator

Lymphatic absorption positional specificity

Model-response comparison review

Marine lipidomics reference

Positional isomer identity confirmation

HPLC retention time locking validation

Enzymatic synthesis target

Synthetic reproducibility benchmark

Process yield and purity validation

• [1] Wijesundera, C., Ceccato, C., Watkins, P., Fagan, P., Fraser, B., Thienthong, N., & Perlmutter, P. (2008). Docosahexaenoic Acid is More Stable to Oxidation when Located at the sn-2 Position of Triacylglycerol Compared to sn-1(3). Journal of the American Oil Chemists' Society, 85, 543–548. View Source
• [2] Ikeda, I., Sasaki, E., Yasunami, H., Nomiyama, S., Nakayama, M., Sugano, M., Imaizumi, K., & Yazawa, K. (1998). Lymphatic Absorption of Chemically Structured Triglycerides Containing Docosahexaenoic Acid. Food Science and Technology International, Tokyo, 4(2), 140–142. View Source
• [3] Liu, Y., Guo, Y., Sun, Z., Jie, X., Li, Z., Wang, J., Wang, Y., & Xue, C. (2015). Production of Structured Triacylglycerols Containing Palmitic Acids at sn-2 Position and Docosahexaenoic Acids at sn-1, 3 Positions. Journal of Oleo Science, 64(11), 1227–1233. PMID: 26521813. View Source